Cas no 2649083-85-0 (1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene)

• Product Name: 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene
• CAS No: 2649083-85-0
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• CID: 5976590
• PubChem ID: 117046956
• Update Time: 2025-07-21

1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene
• EN300-1904274
• 2649083-85-0

• Inchi： 1S/C9H7BrFNO/c1-6(12-5-13)7-3-2-4-8(10)9(7)11/h2-4,6H,1H3
• InChI Key： HORRNEVLBUTLFC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C)N=C=O

Computed Properties

• Exact Mass: 242.96950g/mol
• Monoisotopic Mass: 242.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene

Chemical Profile of 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene (CAS No. 2649083-85-0)

1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene, identified by its CAS number 2649083-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, featuring a bromo and fluoro substituent on a benzene ring with an attached isocyanatoethyl group, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry. The presence of the isocyanato functional group (-NCO) further enhances its utility as a precursor in the development of novel compounds.

The compound's structure is highly versatile, allowing for diverse chemical transformations that can be tailored to meet specific synthetic needs. The bromo and fluoro atoms introduce electronic and steric effects that can influence reactivity, making this compound particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active molecules.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluoro substituent in 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene contributes to these desirable properties, making it an attractive building block for drug discovery programs. Furthermore, the isocyanatoethyl group provides a reactive site for further functionalization, enabling the synthesis of polymers, coatings, and specialty chemicals.

One of the most compelling applications of this compound is in the field of medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, the incorporation of fluorine into drug molecules has been shown to modulate their pharmacokinetic properties, leading to increased efficacy and reduced side effects. The isocyanatoethyl group can also be used to link different pharmacophores together, creating hybrid molecules with enhanced biological activity.

Recent studies have highlighted the potential of 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that address these conditions more effectively. The structural versatility of this compound allows for the fine-tuning of kinase inhibition profiles, making it a promising candidate for further exploration.

The agrochemical industry has also benefited from the use of this compound. Fluorinated aromatic compounds are known for their improved resistance to degradation and enhanced activity against pests and pathogens. 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene can be used as a precursor in the synthesis of novel agrochemicals that offer higher efficacy and environmental safety. These advancements are crucial for meeting the growing demand for sustainable agricultural practices worldwide.

Synthetic methodologies involving 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene have been refined through continuous innovation in organic chemistry. Recent developments in catalytic systems have enabled more efficient and selective transformations, reducing waste and improving yields. These advancements not only make the synthesis more environmentally friendly but also lower production costs, making it more accessible for industrial applications.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. While it is important to handle all chemicals with appropriate precautions, 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene has demonstrated reasonable stability under standard laboratory conditions. Proper storage and handling protocols ensure that its reactivity is maintained without posing significant risks to researchers or industrial workers.

Future research directions for 1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene include exploring its potential in material science applications. The ability to functionalize its structure opens up possibilities for creating advanced materials with tailored properties. For example, its incorporation into polymer backbones could lead to materials with improved mechanical strength or thermal stability.

In conclusion,1-bromo-2-fluoro-3-(1-isocyanatoethyl)benzene (CAS No. 2649083-85-0) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing scientific innovation.